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Compound of Interest

Compound Name: (S)-4-Phenyloxazolidin-2-one

Cat. No.: B032377

For researchers, scientists, and professionals in drug development, the responsible
management of chemical waste is a cornerstone of laboratory safety and environmental
stewardship. This guide provides essential, immediate safety and logistical information for the
proper disposal of (S)-4-Phenyloxazolidin-2-one, a chiral auxiliary widely used in asymmetric
synthesis. Adherence to these procedures is critical to mitigate risks and ensure compliance
with regulatory standards.

Immediate Safety and Hazard Information

(S)-4-Phenyloxazolidin-2-one is classified as harmful if swallowed.[1][2][3] Standard safety
protocols should be strictly followed during handling and disposal. This includes the use of
personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work
should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of
any dust or aerosols.

Quantitative Data Summary

A summary of the key physical and chemical properties of (S)-4-Phenyloxazolidin-2-one is
presented below. This data is essential for understanding its behavior and for the safe planning
of disposal procedures.
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Property Value
CAS Number 99395-88-7
Molecular Formula CoHoNO2

Molecular Weight 163.17 g/mol [4]
Appearance White to off-white crystalline powder[5]
Melting Point 129-132 °CJ[2][5]
Solubility Soluble in chloroform and methanol[1]

Hazard Statements

H302: Harmful if swallowed[1][2][3]

Disposal Precautionary Statement

P501: Dispose of contents/container to an
appropriate treatment and disposal facility in
accordance with applicable laws and
regulations[1][2][3]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of (S)-4-Phenyloxazolidin-2-one is

through a licensed hazardous waste management company.[1][6] Chemical neutralization

protocols for this specific compound are not readily available in standard safety literature, and

therefore, on-site treatment is not advised without expert consultation and validation.

1. Waste Collection and Segregation:

o Solid Waste: Collect pure (S)-4-Phenyloxazolidin-2-one, as well as any non-recyclable

materials contaminated with it (e.g., weighing boats, contaminated gloves, filter paper), in a

designated and clearly labeled hazardous waste container.

» Solutions: If the compound is in a solvent, collect it in a separate, compatible, and clearly

labeled hazardous waste container for liquid chemical waste. Do not mix with other

incompatible waste streams.

» Labeling: Ensure all waste containers are accurately labeled with the full chemical name "

(S)-4-Phenyloxazolidin-2-one," the relevant hazard pictograms (e.g., exclamation mark for
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"Harmful"), and the date of accumulation.
2. Storage of Waste:

o Store the sealed hazardous waste containers in a cool, dry, and well-ventilated secondary
containment area, away from incompatible materials.[1]

o Ensure the storage area is secure and accessible only to authorized personnel.
3. Accidental Spill Cleanup:
 In the event of a spill, avoid generating dust.[4][6]

o Wearing appropriate PPE, carefully sweep up the solid material and place it into a suitable,
closed container for disposal.[1][4]

e Prevent the spilled material from entering drains or waterways.[1]
4. Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste management
contractor.

o The material will likely be disposed of via controlled incineration or at a licensed chemical
destruction plant.[1]

o Crucially, do not dispose of (S)-4-Phenyloxazolidin-2-one down the drain or in regular
trash.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (S)-4-Phenyloxazolidin-2-one.
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Caption: Disposal workflow for (S)-4-Phenyloxazolidin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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